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Compound Focus: Cefcapene Pivoxil Hydrochloride Hydrate

CAS No.: 147816-24-8

Cat. No.: S523075

Get Quote

Basic Properties & Handling

The following table summarizes key physical and chemical characteristics of cefcapene pivoxil

hydrochloride hydrate from supplier documentation and research literature [1] [2] [3]:

Property Specification / Value

Chemical
Name

(6R,7R)-3-(((Carbamoyl)oxy)methyl)-7-(((2Z)-2-(2-amino-4-thiazolyl)-1-oxo-2-
pentene)amino)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid 2,2-

dimethylpivaloyloxymethyl ester hydrochloride monohydrate [3]

Molecular
Weight

622.11 g/mol [1] [4]

CAS No. 147816-24-8 [1] [4]

Physical
Form

White to light yellow or beige powder [1] [3]

Purity ≥98% (HPLC) [3]
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Property Specification / Value

Storage
(Solid)

-20°C, desiccated [3]

Solubility Soluble in DMSO (2-100 mg/mL) [1] [3], slightly soluble in water [2].

Stability Assessment & Analytical Control

Cefcapene pivoxil is a cephalosporin antibiotic whose antibacterial activity depends on the integrity of the β-

lactam ring, which is susceptible to degradation [2]. You must closely monitor solution stability, and a

stability-indicating High-Performance Liquid Chromatography (HPLC) method is essential for this.

The table below outlines a validated stability-indicating HPLC method from a published study [2]:

Parameter Specification

HPLC Column Lichrospher RP-18 (250 mm × 4.6 mm, 5 μm)

Mobile Phase Acetonitrile : Aqueous solution (10 mmol L⁻¹ Citric Acid & 18 mmol L⁻¹ KCl) = 45 :
55 (v/v)

pH of Mobile
Phase

2.36

Flow Rate 1.0 mL/min

Detection
Wavelength

270 nm

Column
Temperature

30 °C

Retention Time ~3.84 minutes

Key Validation The method is stability-indicating, proven to separate the main drug peak from its
degradation products formed under stress conditions like acid, oxidation, and heat
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Parameter Specification

[2].

The workflow for conducting a forced degradation study to validate this method or assess your working

solution's stability is summarized below:

Start: Prepare Cefcapene
Working Solution

Acidic Hydrolysis
0.3M HCl, 363K

Oxidative Stress
30% H₂O₂, 343K

Thermal Stress
Solid State, 373K

Analyze Stressed Samples
using HPLC Method

Determine Degradation (%)
and Peak Purity

Click to download full resolution via product page

This workflow is adapted from a published forced degradation study [2].

Troubleshooting Guide & FAQs

This guide addresses potential issues based on the compound's known instability.

Frequently Asked Questions
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Q1: Why must I prepare a fresh working solution for each experiment, and how long is it stable? The

β-lactam ring in cephalosporins is highly susceptible to degradation in solution, which leads to loss of

antibacterial activity [2]. The specific stability of your working solution depends on the solvent,

concentration, and storage conditions. It is critical to determine stability experimentally for your specific

setup. You can use the provided HPLC method to monitor degradation over time.

Q2: My solution has changed color. What does this mean? The pure solid is white to light yellow/beige

[1] [3]. A noticeable darkening of the solution suggests that degradation has occurred. You should discard the

solution and prepare a fresh batch.

Q3: What are the main degradation products I should be aware of? While the specific structures are not

detailed in the search results, the forced degradation study confirms that the compound degrades under acid,

oxidation, and heat, forming distinct products that can be separated and detected by HPLC [2]. Monitoring

for new peaks in the HPLC chromatogram is the best way to track degradation.

Troubleshooting Common Problems

Problem Possible Cause Suggested Action

| Unexpectedly low biological activity | Degraded working solution leading to loss of potency. | 1. Prepare a

fresh solution. 2. Use the HPLC method to verify the integrity of your stock and working solutions. | |

Precipitation in working solution | The solution may be supersaturated or the solvent system inappropriate.

| 1. Ensure the solvent is at room temperature before adding the compound. 2. Gently warm and sonicate the

solution. 3. Filter through a 0.22 µm filter. 4. Consider using a different co-solvent system (e.g., with

PEG300/Tween-80) [1]. | | Multiple peaks in HPLC analysis | Degradation of the compound or

contamination. | 1. Compare with a freshly prepared standard. 2. Check the peak purity using a Diode Array

Detector (DAD). A pure cefcapene peak should have a purity factor >98.5% [2]. |

Key Experimental Recommendations

Prepare Fresh: Always prepare stock and working solutions immediately before use due to the

compound's instability in solution [1].
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Validate Your Setup: Use the provided HPLC method to establish the stability profile of your working

solution under the specific conditions (solvent, temperature, time) of your experiment.
Monitor Visually: Inspect your solutions for any color change or precipitation before use.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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